[[1-Amino-3-(4-methylanilino)-3-oxopropylidene]amino] benzoate

• CAS No.: 61239-43-8
• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• IUPAC Name: [[1-amino-3-(4-methylanilino)-3-oxopropylidene]amino] benzoate
• InChI: InChI=1S/C17H17N3O3/c1-12-7-9-14(10-8-12)19-16(21)11-15(18)20-23-17(22)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,18,20)(H,19,21)
• InChI Key: LPFHZXSRTSRONG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC(=NOC(=O)C2=CC=CC=C2)N

Description

[[1-Amino-3-(4-methylanilino)-3-oxopropylidene]amino] benzoate is a complex organic compound that features both amino and benzoate functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [[1-Amino-3-(4-methylanilino)-3-oxopropylidene]amino] benzoate typically involves the reaction of substituted anilines with cyanoacetates under specific conditions. One common method involves the solvent-free reaction of aryl amines with ethyl cyanoacetate at elevated temperatures . This reaction can be carried out by stirring the reactants at 70°C for several hours, followed by cooling to room temperature .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors where the reactants are combined under controlled conditions. The use of catalysts and optimized reaction parameters can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

[[1-Amino-3-(4-methylanilino)-3-oxopropylidene]amino] benzoate can undergo various chemical reactions, including:

Oxidation: The amino groups can be oxidized to form corresponding nitro compounds.

Reduction: The carbonyl group can be reduced to form alcohol derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like sulfuric acid (H2SO4) or iron (Fe) to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific conditions and reag